Cas no 84661-50-7 (5-amino-3-methyl-1,2-oxazole-4-carboxylic acid)

5-Amino-3-methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with an amino group at the 5-position and a carboxylic acid at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling the synthesis of more complex molecules. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds.

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid structure

84661-50-7 structure

Product Name:5-amino-3-methyl-1,2-oxazole-4-carboxylic acid

CAS No:84661-50-7

MF:C₅H₆N₂O₃

MW:142.1127409935

MDL:MFCD03820629

CID:730200

PubChem ID:1265501

Update Time:2025-10-16

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-methylisoxazole-4-carboxylic acid
- 4-Isoxazolecarboxylicacid, 5-amino-3-methyl-
- 5-amino-3-methyl-1,2-oxazole-4-carboxylic acid
- 5-amino-3-methyl-4-Isoxazolecarboxylic acid
- MFCD03820629
- SY065352
- CS-0085313
- Z96092819
- SCHEMBL938250
- BS-13190
- E74259
- 84661-50-7
- DTXSID00361426
- 5-Amino-3-methyl-isoxazole-4-carboxylic acid
- EN300-14676
- CNZBKZVKOBKIOR-UHFFFAOYSA-N
- F2124-0461
- AKOS001105904
- AM101342
- FT-0688746
- 4-Isoxazolecarboxylic acid, 5-amino-3-methyl-
- DB-076096
- 5-AMINO-3-METHYL-ISOXAZOLE-4-CARBOXYLICACID
- STK681921
- MDL： MFCD03820629
- Inchi： 1S/C5H6N2O3/c1-2-3(5(8)9)4(6)10-7-2/h6H2,1H3,(H,8,9)
- InChI Key： CNZBKZVKOBKIOR-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C(C)=N1)N

Computed Properties

Exact Mass: 141.030017
Monoisotopic Mass: 141.030017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.2
XLogP3: 0.5

Experimental Properties

Density: 1.472
Boiling Point: 365.9°C at 760 mmHg
Flash Point: 175.1°C
Refractive Index: 1.591

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 22-24-25-36/37

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Customs Data

HS CODE：29349990

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A618328-25mg	5-amino-3-methyl-1,2-oxazole-4-carboxylic acid	84661-50-7		25mg	$ 50.00	2022-06-08
TRC	A618328-50mg	5-amino-3-methyl-1,2-oxazole-4-carboxylic acid	84661-50-7		50mg	$ 70.00	2022-06-08
TRC	A618328-250mg	5-amino-3-methyl-1,2-oxazole-4-carboxylic acid	84661-50-7		250mg	$ 250.00	2022-06-08
Chemenu	CM274388-1g	5-Amino-3-methylisoxazole-4-carboxylic acid	84661-50-7	95%	1g	$412	2021-08-18
Chemenu	CM274388-1g	5-Amino-3-methylisoxazole-4-carboxylic acid	84661-50-7	95%	1g	$***	2023-05-29
abcr	AB286044-250 mg	5-Amino-3-methyl-isoxazole-4-carboxylic acid	84661-50-7		250mg	€270.60	2023-06-21
abcr	AB286044-250mg	5-Amino-3-methyl-isoxazole-4-carboxylic acid; .	84661-50-7		250mg	€270.60	2025-04-16
eNovation Chemicals LLC	Y1195233-1g	5-Amino-3-methylisoxazole-4-carboxylic Acid	84661-50-7	95%	1g	$825	2023-09-03
Enamine	EN300-14676-50mg	5-amino-3-methyl-1,2-oxazole-4-carboxylic acid	84661-50-7	95.0%	50mg	$39.0	2023-09-29
Enamine	EN300-14676-100mg	5-amino-3-methyl-1,2-oxazole-4-carboxylic acid	84661-50-7	95.0%	100mg	$62.0	2023-09-29

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Suppliers

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(CAS:84661-50-7)5-amino-3-methyl-1,2-oxazole-4-carboxylic acid

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Quantity:100mg/250mg/1g/5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:08

Price ($):153.0/218.0/595.0/1732.0/2570.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

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Amadis Chemical Company Limited

(CAS:84661-50-7)5-amino-3-methyl-1,2-oxazole-4-carboxylic acid

Purity:99%/99%/99%/99%/99%

Quantity:100mg/250mg/1g/5g/10g

Price ($):153.0/218.0/595.0/1732.0/2570.0